2-cyclopentyl-N-[1-[(4-hydroxyphenyl)methyl]piperidin-4-yl]acetamide

• IUPAC Name: 2-cyclopentyl-N-[1-[(4-hydroxyphenyl)methyl]piperidin-4-yl]acetamide
• InChI: InChI=1S/C19H28N2O2/c22-18-7-5-16(6-8-18)14-21-11-9-17(10-12-21)20-19(23)13-15-3-1-2-4-15/h5-8,15,17,22H,1-4,9-14H2,(H,20,23)
• InChI Key: OPLCZIWXRRZVEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)NC2CCN(CC2)CC3=CC=C(C=C3)O
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol

Description

2-cyclopentyl-N-[1-[(4-hydroxyphenyl)methyl]piperidin-4-yl]acetamide is a chemical compound that belongs to the family of piperidine derivatives. It has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 2-cyclopentyl-N-[1-[(4-hydroxyphenyl)methyl]piperidin-4-yl]acetamide involves the selective blockade of the dopamine D3 receptor. This receptor is primarily located in the mesolimbic pathway, which is involved in the regulation of reward and motivation pathways in the brain. By blocking this receptor, the compound is able to reduce the reinforcing effects of drugs of abuse and other addictive substances.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-cyclopentyl-N-[1-[(4-hydroxyphenyl)methyl]piperidin-4-yl]acetamide are primarily related to its selective blockade of the dopamine D3 receptor. This receptor is involved in the regulation of reward and motivation pathways in the brain, and its blockade can lead to a reduction in the reinforcing effects of drugs of abuse and other addictive substances. Additionally, the compound has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-cyclopentyl-N-[1-[(4-hydroxyphenyl)methyl]piperidin-4-yl]acetamide in lab experiments include its high selectivity for the dopamine D3 receptor and its potential use in the treatment of addiction and other psychiatric disorders. However, the compound has limited solubility in water and may require the use of organic solvents for administration, which can complicate experimental procedures.

Future Directions

There are several future directions for the study of 2-cyclopentyl-N-[1-[(4-hydroxyphenyl)methyl]piperidin-4-yl]acetamide. These include further investigation of its potential use in the treatment of addiction and other psychiatric disorders, as well as the development of more selective compounds that target the dopamine D3 receptor. Additionally, the compound may have potential applications in the study of other neurological disorders, such as Parkinson's disease and schizophrenia.

Synthesis Methods

The synthesis method of 2-cyclopentyl-N-[1-[(4-hydroxyphenyl)methyl]piperidin-4-yl]acetamide involves the reaction of cyclopentylmagnesium bromide with 1-(4-hydroxybenzyl)-4-piperidone in the presence of acetic acid. The resulting compound is then treated with acetic anhydride to form the final product. This process yields a white solid with a melting point of 155-157°C.

Scientific Research Applications

2-cyclopentyl-N-[1-[(4-hydroxyphenyl)methyl]piperidin-4-yl]acetamide has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. This makes it a potential candidate for the treatment of addiction and other psychiatric disorders.